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Composition of Imazalil Wood Preservatives

Imazalil is often used in combination with other biocides to create a synergistic effect, enhancing its

preservative performance beyond what any single component could achieve [1] [2].

The table below summarizes the key components found in imazalil-based wood preservative formulations

described in the search results.

Component
Category

Specific Agents Function & Notes

Primary Active
Ingredient

Imazalil (Enilconazole) or Imazalil Sulfate

[1]

Primary fungicide; protects against

wood-decaying fungi.

Synergistic Co-
biocides

Triclosan, Fenarimol, Dichlorophen,

Chlorothalonil [1] [2]

Enhances and broadens the

fungicidal effect synergistically.

Propiconazole, Cyproconazole,

Tebuconazole [1]

Other azole fungicides used in

combination.

DDAC (Didecyldimethylammonium

chloride) [1]

Quaternary ammonium compound

with biocidal properties.
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Component
Category

Specific Agents Function & Notes

Pyraclostrobin [1] Fungicide from a different class

(strobilurin).

Carriers &
Solvents

Water, White spirit, Toluene, Xylene,

Ethanol, Diesel, Kerosene [1]

Liquid carriers for impregnation into

wood; can be organic solvents or
water-based.

Other Additives Oils (linseed, rapeseed, castor), Waxes,
Emulsifiers, Colloidal Silica [1] [3]

Can aid in dispersion, reduce solvent
volatility, or improve performance.

Experimental Efficacy Testing Protocol

While a full-scale industrial process is not detailed, one patent describes a laboratory-scale agar-block

bioassay to rapidly evaluate the efficacy of preservative formulations. This method uses small wood veneers

to test resistance to fungal decay [1].

The workflow for this testing method can be summarized as follows:
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Start Test Preparation

Treat wood veneers
(50mm x 10mm x 1mm)

with preservative solution

Condition veneers
(3 weeks, 20°C, 65% RH)

Leach veneers
(2 weeks, running water)

Dry veneers
(2 weeks, 20°C, 65% RH)

Place veneer on agar
inoculated with test fungus

Incubate (12 weeks, 22°C, 70% RH)

Measure veneer mass loss

Calculate 'Veneer Half-Life'
(Time for 50% mass loss)
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Key Experimental Details:

Test Organisms: The test typically uses wood-rotting basidiomycete fungi like Coniophora puteana
(brown rot) and Coriolus versicolor (white rot) [1].

Data Analysis: The "veneer half-life" is calculated, which is the estimated time for 50% of the veneer
mass to be lost due to fungal decay. This metric is used to compare the efficacy of different

formulations and concentrations [1].

Practical Application: Tree Wound Treatment

Beyond timber preservation, a specific practical application involving imazalil is found in arboriculture. A

study evaluated a wound treatment system to suppress cankers and wood rot in living trees [4].

Product Formulation: The product, "Nectec," consisted of two parts:

Liquid: Containing 100 g/L of Imazalil and 50 g/L of another azole fungicide, Azaconazole.
Paste: Containing 2% Imazalil and 1% Azaconazole [4].

Application Protocol:
Dilution: The liquid concentrate was diluted at a ratio of 1 part product to 4 parts water.

Application: The diluted liquid and the paste were applied to fresh wounds on trees, such as
those from limb cuts or mechanical damage.

Method: The liquid was applied first, followed by the paste, or the paste was used alone [4].
Purpose: This treatment creates a protective barrier that prevents or delays the invasion of disease-

causing and wood-rotting fungi into the tree wound, significantly reducing wood staining and decay
compared to untreated wounds [4].

Important Considerations for Development

When developing a treatment protocol based on this information, please note:

Synergistic Formulations: The core invention in the patents is the synergistic combination of
imazalil with specific co-biocides. The efficacy is significantly higher than the sum of their individual

effects, which is a key consideration for formulation [1] [2].
Regulatory and Safety Status: Imazalil is approved for use in wood preservatives in the EU until

2027 [5]. However, it is classified as a "Forever Chemical" and is under scrutiny for properties
including potential endocrine disruption [5]. Its use in agricultural fungicides is highly debated due to

these concerns and the risk of fungicide resistance [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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